2-n-Propyl-4-methyl-5-carbethoxypyrrole

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: ethyl 3-methyl-5-propyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C11H17NO2/c1-4-6-9-7-8(3)10(12-9)11(13)14-5-2/h7,12H,4-6H2,1-3H3
• InChI Key: ZTTOCVQRJWETSH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(N1)C(=O)OCC)C

Description

2-n-Propyl-4-methyl-5-carbethoxypyrrole is a pyrrole derivative featuring a carbethoxy group at position 5, a methyl group at position 4, and an n-propyl chain at position 2. Pyrrole derivatives are widely studied for their applications in medicinal chemistry and materials science due to their heterocyclic aromatic structure, which allows for diverse functionalization .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence focuses on pyrrole derivatives with variations in substituent groups at positions 2, 4, and 5. Key comparisons are drawn from melting points, substituent bulkiness, and synthetic methodologies.

Table 1: Physical Properties of Carbethoxy-Substituted Pyrrole Analogs

Compound Name	Substituents (Position)	Melting Point (°C)	Reference
5-Carbethoxy-4-methyl-2-bromomethylpyrrole-3-propionic acid	2-Bromomethyl, 4-Methyl, 5-Carbethoxy	75
5-Carbethoxy-4-methyl-2-bromomethyl-3-ethylpyrrole	2-Bromomethyl, 4-Methyl, 5-Carbethoxy	73 (polymorph A), 54 (polymorph B)
5-Carbethoxy-2-ethoxymethyl-4-ethylpyrrole	2-Ethoxymethyl, 4-Ethyl, 5-Carbethoxy	Not reported

Key Observations:

Substituent Effects on Melting Points :

• Bromomethyl groups at position 2 (e.g., 75°C in Table 1) result in higher melting points compared to ethoxymethyl or ethyl substituents. This is attributed to stronger intermolecular interactions (e.g., halogen bonding) .
• Polymorphism is observed in 5-carbethoxy-4-methyl-2-bromomethyl-3-ethylpyrrole, with melting points varying between 54°C and 73°C, indicating sensitivity to crystal packing .

Alkyl Chain Influence :

• Longer alkyl chains (e.g., ethyl vs. methyl at position 4) generally reduce melting points due to decreased crystallinity. The n-propyl group in the target compound may further lower its melting point compared to bromomethyl analogs, though experimental confirmation is needed.

Synthetic Methodologies :

• While details oxazole synthesis, analogous steps (e.g., alkylation with NaBH4/CBr4 or esterification with acetyl chloride) could apply to pyrrole systems. For example, introducing the n-propyl group at position 2 might involve nucleophilic substitution or Grignard reactions under controlled conditions .

Research Findings and Trends

• Reactivity : Bromomethyl-substituted pyrroles (e.g., 5-carbethoxy-4-methyl-2-bromomethylpyrrole-3-propionic acid) are reactive intermediates, enabling further functionalization at position 2. In contrast, ethoxymethyl or n-propyl groups may enhance stability for pharmacological applications .
• Biological Relevance: Carbethoxy groups at position 5 are common in prodrug designs, as seen in cryptopyrrolecarboxylate derivatives ().